Cas no 630422-65-0 ((E)-3-(m-tolyl)acryloyl azide)

• Product Name: (E)-3-(m-tolyl)acryloyl azide
• CAS No: 630422-65-0
• MF: C₁₀H₉N₃O
• MW: 187.198
• CID: 4552751
• Update Time: 2025-06-22

(E)-3-(m-tolyl)acryloyl azide Chemical and Physical Properties

Names and Identifiers

• (E)-3-(m-tolyl)acryloyl azide

Additional information on (E)-3-(m-tolyl)acryloyl azide

Introduction to (E)-3-(m-tolyl)acryloyl azide (CAS No. 630422-65-0)

(E)-3-(m-tolyl)acryloyl azide, with the chemical formula C₉H₇N₃O₂, is a highly versatile and reactive compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This azido-functionalized acrylate derivative is characterized by its unique structural properties, which make it an invaluable tool in the development of novel materials and bioactive molecules.

The compound is identified by its CAS number CAS No. 630422-65-0, which serves as a unique identifier in scientific literature and databases. Its molecular structure features an acryloyl group attached to a meta-tolyl (m-tolyl) moiety, flanked by an azide group at the 3-position. This arrangement imparts a high degree of reactivity, particularly towards nucleophilic addition reactions, making it a preferred choice for various synthetic applications.

In recent years, (E)-3-(m-tolyl)acryloyl azide has been extensively studied for its potential in cross-coupling reactions, particularly in the context of Suzuki-Miyaura and Heck reactions. These transformations are pivotal in constructing complex organic molecules, including those relevant to drug discovery. The presence of the azide group allows for further functionalization through metal-catalyzed coupling reactions, enabling the synthesis of diverse heterocyclic compounds and polymers.

One of the most compelling aspects of (E)-3-(m-tolyl)acryloyl azide is its utility in photopolymerization processes. The acryloyl group facilitates rapid polymerization upon exposure to UV light, making it an excellent candidate for photolithography and other microfabrication techniques. This property has been leveraged in the development of advanced materials for microelectronics and nanotechnology, where precise control over polymerization kinetics is essential.

The pharmaceutical industry has also shown keen interest in (E)-3-(m-tolyl)acryloyl azide due to its potential as an intermediate in the synthesis of bioactive molecules. Researchers have explored its use in generating novel pharmacophores, particularly those targeting inflammatory pathways and cancer therapy. The ability to introduce azido groups into drug candidates allows for subsequent derivatization via click chemistry, enabling the rapid assembly of complex drug molecules with improved efficacy and selectivity.

Recent advancements in green chemistry have highlighted the importance of sustainable synthetic methodologies. In this context, (E)-3-(m-tolyl)acryloyl azide has been investigated as a component in environmentally friendly chemical processes. Its compatibility with aqueous-based systems and biodegradable polymers makes it a promising candidate for developing eco-conscious synthetic routes that minimize waste and hazardous byproducts.

The compound's reactivity also extends to its role as a crosslinking agent in biomaterials science. Researchers have utilized (E)-3-(m-tolyl)acryloyl azide to develop hydrogels with tunable mechanical properties, which are essential for applications such as tissue engineering and drug delivery systems. The ability to modulate gelation rates and network structures through controlled polymerization offers significant advantages in designing next-generation biomedical devices.

In conclusion, (E)-3-(m-tolyl)acryloyl azide (CAS No. 630422-65-0) is a multifunctional compound with broad applications across synthetic chemistry, materials science, and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for developing innovative materials and bioactive molecules. As research continues to evolve, the potential applications of this compound are expected to expand further, driving advancements in multiple scientific disciplines.